4-ethyl-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide

• IUPAC Name: 4-ethyl-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide
• InChI: InChI=1S/C24H23NO3S/c1-2-16-11-13-17(14-12-16)29(26,27)25-22-15-21-19-8-5-6-10-23(19)28-24(21)20-9-4-3-7-18(20)22/h3-4,7,9,11-15,25H,2,5-6,8,10H2,1H3
• InChI Key: ZNDDZJHFRVIOAQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C4=CC=CC=C42)OC5=C3CCCC5
• Molecular Formula: C24H23NO3S
• Molecular Weight: 405.5 g/mol
• CAS No.: 442553-68-6

Description

4-ethyl-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C24H23NO3S and its molecular weight is 405.51. The purity is usually 95%.
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Scientific Research Applications

Antidepressant Potential

A compound structurally similar to 4-ethyl-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide, A-80426, has been studied for its potential in treating depression. A-80426 combines α-2 antagonist activity with 5-HT uptake inhibitory activity, suggesting its utility as an antidepressant (Meyer et al., 1995). Further studies have evaluated A-80426's in vivo ability to block serotonin uptake and α2-adrenoceptors, assessing its antidepressant potential (Giardina et al., 1995).

Cancer Treatment Potential

Benzenesulfonamide derivatives, including ones structurally similar to the compound , have been explored for their antiproliferative activity against various cancer cell lines. For instance, certain benzenesulfonamide derivatives have shown significant antiproliferative effects, making them potential leads for anticancer agents (Motavallizadeh et al., 2014).

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of compounds related to this compound. For example, certain benzenesulfonamide derivatives have demonstrated antimicrobial activity against various bacteria and fungi, indicating potential applications in treating microbial infections (Sarvaiya et al., 2019).

Inhibition of Efflux Pumps in Multiresistant Strains

Compounds within the same chemical family have shown inhibitory action against efflux pumps in multiresistant Staphylococcus aureus strains. Such action is crucial in combating antibiotic resistance, a growing concern in medical science (Oliveira-Tintino et al., 2020).